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Compound of Interest

Compound Name: Trilinolein-13C54

Cat. No.: B15602518

Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical compounds are paramount for laboratory safety and regulatory

compliance. This guide provides essential, step-by-step procedures for the proper disposal of

Trilinolein-13C54, a stable isotope-labeled compound.

Understanding the Compound:

Trilinolein-13C54 is a form of Trilinolein that has been labeled with the stable, non-radioactive

carbon-13 isotope. This isotopic labeling does not alter the chemical properties of the molecule

in a way that affects its hazardous waste classification.[1] Therefore, the disposal procedures

for Trilinolein-13C54 are identical to those for its unlabeled counterpart, Trilinolein.[1][2] Safety

data sheets for Trilinolein indicate that it is not classified as a hazardous substance according

to Regulation (EC) No 1272/2008.[3][4]

Quantitative Data Summary
The following table summarizes key quantitative data for the parent compound, Trilinolein.
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Property Value Source

CAS Number 537-40-6 [3][5]

Molecular Formula C57H98O6 [4]

Molecular Weight 879.38 g/mol [4]

Appearance Colorless to Pale Yellow Liquid [6]

Melting Point -13°C (lit.) [6]

Boiling Point >280°C/15mmHg (lit.) [6]

Personal Protective Equipment (PPE)
When handling Trilinolein-13C54, it is crucial to use appropriate personal protective

equipment.

Gloves: Wear suitable protective gloves.

Eye Protection: Use safety glasses with side-shields.

Respiratory Protection: In case of inadequate ventilation or formation of aerosols, wear

respiratory protection.[3]

Protective Clothing: Wear suitable protective clothing to avoid skin contact.[6]

Step-by-Step Disposal Procedures
The recommended procedure for the disposal of Trilinolein-13C54 is to treat it as a chemical

waste product and engage a licensed professional waste disposal service.

1. Waste Identification and Segregation:

Solid Waste: This includes unused pure Trilinolein-13C54 and contaminated materials like

gloves, weighing papers, and pipette tips.

Liquid Waste: This includes solutions of Trilinolein-13C54.
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2. Containerization:

Keep the Trilinolein-13C54 waste in its original container if possible, or in a suitable, clearly

labeled, and sealed container.

Clearly label the waste container with the chemical name: "Trilinolein-13C54".

Include any known hazard symbols if applicable, though Trilinolein is not classified as

hazardous.[3][4]

3. Storage:

Store the waste container in a designated, well-ventilated chemical waste storage area.

Keep it away from incompatible materials, such as strong oxidizers.[4]

4. Professional Disposal:

Arrange for the collection and disposal of the waste through your institution's licensed

hazardous waste management program.

Provide the waste disposal company with all available safety information, including the

Safety Data Sheet (SDS) for the parent compound, Trilinolein.

5. Contaminated Material Disposal:

Dispose of any contaminated materials, such as gloves and labware, as chemical waste in

the same manner as the compound itself.[7]

6. Empty Containers:

Ensure the container is "RCRA empty," meaning no free liquid remains.

Deface or remove the original label to prevent confusion.[1]

Dispose of the empty container in the regular trash or designated glass waste container, as

per your institution's guidelines.[1]
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Caption: Disposal workflow for Trilinolein-13C54.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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